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Compound of Interest

Compound Name: 4-Methoxyphenyl

Cat. No.: B3050149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 4-methoxyphenyl group, also known as the p-anisyl group, is a common and important

functional group in organic chemistry and medicinal chemistry. It consists of a benzene ring

substituted with a methoxy group (-OCH₃) at the para position. This guide provides a

comprehensive overview of the core chemical and physical properties of this group, using

anisole (methoxybenzene) as the primary exemplar. It also details experimental protocols for its

synthesis and key reactions and touches upon its significance in the realm of drug

development.

The IUPAC name for the parent compound, anisole, is methoxybenzene, and its CAS number

is 100-66-3.[1][2][3]

Physicochemical Data of Anisole
The properties of the 4-methoxyphenyl group are well-represented by anisole. The following

table summarizes its key quantitative data.
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Property Value Reference

CAS Number 100-66-3 [1][2][3]

IUPAC Name Methoxybenzene [2]

Molecular Formula C₇H₈O [1][2]

Molar Mass 108.14 g/mol [2][4]

Appearance Colorless to pale yellow liquid [2][5]

Odor Pleasant, sweet, ether-like [2][4]

Boiling Point 154 °C [2][4][5]

Melting Point -37 °C [2][5]

Density 0.995 g/cm³ at 20°C [2][4]

Flash Point 41 °C (closed cup) [5]

Solubility in Water Slightly soluble (~0.8 g/L) [2]

Solubility in Organic Solvents
Miscible with alcohol, ether,

benzene, chloroform
[2]

Vapor Pressure 10 mm Hg at 42.2 °C [5]

Vapor Density 3.72 (Air = 1) [5]

Experimental Protocols
Synthesis of Anisole via Williamson Ether Synthesis
This protocol describes the synthesis of anisole from phenol and a methylating agent, a classic

example of the Williamson ether synthesis.

Materials:

Phenol (2.5 moles)

Sodium hydroxide (2.5 moles)
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Dimethyl sulfate (2.5 moles)

Water

Benzene

Calcium chloride

5-L three-necked, round-bottomed flask

Stirrer

Separatory funnel

Reflux condenser

Ice-salt bath

Procedure:

In the 5-L flask, dissolve 2.5 moles of phenol and 2.5 moles of sodium hydroxide in 1 L of

water.

Cool the mixture to below 10°C using an ice-salt bath while stirring.

Slowly add 2.5 moles of dimethyl sulfate through the separatory funnel over approximately

one hour. Maintain the temperature below 10°C.

After the addition is complete, heat the mixture on a water bath for 30 minutes.

Add a solution of 2.5 moles of phenol and 2.5 moles of sodium hydroxide in 1 L of water

through the separatory funnel.

Reflux the mixture vigorously for 15 hours.

After cooling, separate the anisole layer.

Extract the aqueous layer with approximately 200 cc of benzene.
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Combine the organic layers, wash once with water, and dry over calcium chloride.

Distill the dried solution to obtain pure anisole.[6]

Friedel-Crafts Acylation of Anisole
This protocol details the acylation of anisole with propionyl chloride, a common electrophilic

aromatic substitution reaction.

Materials:

Anisole (4.6 mmol)

Propionyl chloride (4.6 mmol)

Iron(III) chloride (FeCl₃) (4.0 mmol) or Aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

5% aqueous NaOH solution

Anhydrous MgSO₄

25 mL round-bottom flask

Stir bar

Claisen adapter

Pasteur pipette

Procedure:

To the 25 mL round-bottom flask, add 0.66 g of FeCl₃ and 6 mL of CH₂Cl₂.

Add 0.41 mL of propionyl chloride to the flask.

Prepare a solution of 0.43 mL of anisole in 3 mL of CH₂Cl₂.
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Slowly add the anisole solution dropwise to the reaction mixture over approximately 5

minutes.

Stir the mixture for an additional 10 minutes after the addition is complete.

Pour the reaction mixture into a separatory funnel containing 10 mL of water to quench the

reaction.

Separate the organic layer.

Wash the organic layer with 10 mL of 5% aqueous NaOH solution.

Dry the organic layer over anhydrous MgSO₄ for about 5 minutes.

Filter the solution by gravity and evaporate the solvent to obtain the crude product.[7]

Signaling Pathways and Logical Relationships
Electrophilic Aromatic Substitution of Anisole
The methoxy group of the 4-methoxyphenyl moiety is an activating, ortho-, para-directing

group in electrophilic aromatic substitution reactions. This is due to the resonance donation of a

lone pair of electrons from the oxygen atom into the benzene ring, which increases the electron

density at the ortho and para positions, making them more susceptible to attack by

electrophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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